5-[(5-Fluoropyridin-2-yl)methyl]-1,2,5-dithiazepane

• IUPAC Name: 5-[(5-fluoropyridin-2-yl)methyl]-1,2,5-dithiazepane
• InChI: InChI=1S/C10H13FN2S2/c11-9-1-2-10(12-7-9)8-13-3-5-14-15-6-4-13/h1-2,7H,3-6,8H2
• InChI Key: NRZPKEKZRDGXGC-UHFFFAOYSA-N
• Canonical SMILES: C1CSSCCN1CC2=NC=C(C=C2)F
• Molecular Formula: C10H13FN2S2
• Molecular Weight: 244.4 g/mol

Description

5-[(5-Fluoropyridin-2-yl)methyl]-1,2,5-dithiazepane is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is part of the dithiazepane family, which is known for its diverse biological activities such as anti-inflammatory, analgesic, and anti-cancer properties.

Mechanism of Action

The exact mechanism of action of 5-[(5-Fluoropyridin-2-yl)methyl]-1,2,5-dithiazepane is not fully understood. However, it is believed to exert its pharmacological effects through the modulation of various cellular pathways, including the NF-κB and MAPK signaling pathways. These pathways are involved in the regulation of inflammation, pain, and cell proliferation, which are the major targets of this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[(5-Fluoropyridin-2-yl)methyl]-1,2,5-dithiazepane have been extensively studied in animal models. It has been shown to reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, this compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the PI3K/Akt signaling pathway.

Advantages and Limitations for Lab Experiments

One of the major advantages of 5-[(5-Fluoropyridin-2-yl)methyl]-1,2,5-dithiazepane is its potent pharmacological activity against inflammation, pain, and cancer. This makes it an attractive candidate for drug development in these areas. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 5-[(5-Fluoropyridin-2-yl)methyl]-1,2,5-dithiazepane. One of the areas of interest is the development of more potent and selective analogs of this compound. Additionally, the mechanism of action of this compound needs to be further elucidated to fully understand its pharmacological effects. Finally, the in vivo efficacy and toxicity of this compound need to be evaluated in animal models to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 5-[(5-Fluoropyridin-2-yl)methyl]-1,2,5-dithiazepane involves the reaction of 5-fluoropyridine-2-carbaldehyde with 1,2,5-thiadiazepane-4,7-dione in the presence of a base. The reaction yields the desired compound in good yields and high purity. This method has been optimized and can be easily scaled up for large-scale synthesis.

Scientific Research Applications

5-[(5-Fluoropyridin-2-yl)methyl]-1,2,5-dithiazepane has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent anti-inflammatory and analgesic activities in various animal models. Additionally, this compound has shown promising anti-cancer activity against different cancer cell lines, including breast, lung, and colon cancer.